1-(3-chlorophenyl)-4-[3-(3-methoxyphenoxy)propyl]-2-piperazinone

• IUPAC Name: 1-(3-chlorophenyl)-4-[3-(3-methoxyphenoxy)propyl]piperazin-2-one
• InChI: InChI=1S/C20H23ClN2O3/c1-25-18-7-3-8-19(14-18)26-12-4-9-22-10-11-23(20(24)15-22)17-6-2-5-16(21)13-17/h2-3,5-8,13-14H,4,9-12,15H2,1H3
• InChI Key: DYDDECSLNRXXNG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCCN2CCN(C(=O)C2)C3=CC(=CC=C3)Cl
• Molecular Formula: C20H23ClN2O3
• Molecular Weight: 374.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 1-(3-chlorophenyl)-4-[3-(3-methoxyphenoxy)propyl]-2-piperazinone involves multi-step chemical reactions, starting from basic organic or aromatic compounds and through processes like acetylation, alkylation, and reductive amination. For instance, synthesis methods have been developed for related piperazine derivatives, which involve reactions such as ferulic acid acetylation, reaction with piperazine, and subsequent deacetylation to obtain the target product, yielding over 56.9% (Wang Xiao-shan, 2011).

Molecular Structure Analysis

Structural characterization of these compounds is typically confirmed through spectroscopic methods such as IR, 1HNMR, and MS. The molecular structure of related compounds reveals intricate details about the arrangement of atoms and the molecular geometry, which is critical for understanding their chemical behavior and interaction with biological targets (Wang Xiao-shan, 2011).

Scientific Research Applications

Kinetics and Mechanisms in Organic Chemistry

Research on the kinetics and mechanisms involving compounds similar to 1-(3-chlorophenyl)-4-[3-(3-methoxyphenoxy)propyl]-2-piperazinone, such as reactions of thionocarbonates with amines, provides insights into the underlying chemical processes. These studies reveal how substituents affect reaction rates and mechanisms, offering valuable information for designing compounds with desired reactivity and stability (Castro et al., 2001).

Electrochemical Characterization and Analytical Applications

The electrochemical behavior and voltammetric determination of aryl piperazines, including derivatives similar to the compound , have been studied for their forensic relevance. These methods allow for the detection and quantification of such compounds in biological matrices, highlighting their application in forensic science and toxicology (Milanesi et al., 2021).

Synthesis and Bioactivity Studies

Synthesis and investigation of the bioactivity of piperazine derivatives, including anticancer and antituberculosis properties, are central to pharmaceutical research. These studies explore the potential therapeutic applications of these compounds, contributing to the development of new drugs (Mallikarjuna et al., 2014).

Spectroscopic Investigations for Structural and Electronic Properties

Spectroscopic techniques such as FT-IR, FT-Raman, NMR, and UV-Vis have been applied to study the vibrational and electronic properties of phenyl substituted piperazines. These investigations help in understanding the molecular structure, stability, and reactivity of such compounds (Prabavathi et al., 2015).